4-[(Pyridine-4-carbonylamino)methyl]oxane-4-carboxylic acid

• IUPAC Name: 4-[(pyridine-4-carbonylamino)methyl]oxane-4-carboxylic acid
• InChI: InChI=1S/C13H16N2O4/c16-11(10-1-5-14-6-2-10)15-9-13(12(17)18)3-7-19-8-4-13/h1-2,5-6H,3-4,7-9H2,(H,15,16)(H,17,18)
• InChI Key: YABQWZDTLPKEQC-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CNC(=O)C2=CC=NC=C2)C(=O)O
• Molecular Formula: C13H16N2O4
• Molecular Weight: 264.28 g/mol

Description

4-[(Pyridine-4-carbonylamino)methyl]oxane-4-carboxylic acid is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of biomedical research. This compound is known for its ability to selectively inhibit certain enzymes, making it a promising candidate for the development of new drugs and treatments. In

Mechanism of Action

The mechanism of action of 4-[(Pyridine-4-carbonylamino)methyl]oxane-4-carboxylic acid involves the selective inhibition of certain enzymes. In the case of DPP-4, 4-[(Pyridine-4-carbonylamino)methyl]oxane-4-carboxylic acid binds to the enzyme and prevents it from breaking down certain hormones that regulate glucose metabolism. This leads to an increase in the levels of these hormones, which can help to regulate blood glucose levels in patients with type 2 diabetes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-[(Pyridine-4-carbonylamino)methyl]oxane-4-carboxylic acid are still being studied. However, it is known that this compound has the potential to regulate glucose metabolism and may have other effects on the body as well. For example, it has been suggested that 4-[(Pyridine-4-carbonylamino)methyl]oxane-4-carboxylic acid may have anti-inflammatory effects, which could make it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[(Pyridine-4-carbonylamino)methyl]oxane-4-carboxylic acid is its ability to selectively inhibit certain enzymes. This makes it a promising candidate for the development of new drugs and treatments. However, there are also some limitations to using this compound in lab experiments. For example, it may be difficult to obtain large quantities of the compound, and it may be expensive to synthesize.

Future Directions

There are many potential future directions for the study of 4-[(Pyridine-4-carbonylamino)methyl]oxane-4-carboxylic acid. One area of research that is currently being explored is the use of this compound as a potential treatment for type 2 diabetes. Other potential applications include the development of new drugs for the treatment of inflammatory diseases and the study of the compound's effects on other enzymes and physiological processes. Additionally, further research is needed to fully understand the biochemical and physiological effects of 4-[(Pyridine-4-carbonylamino)methyl]oxane-4-carboxylic acid and to explore its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 4-[(Pyridine-4-carbonylamino)methyl]oxane-4-carboxylic acid involves several steps. The first step is the synthesis of 4-pyridinecarboxaldehyde, which is then reacted with hydroxylamine to form 4-pyridinecarboxaldoxime. The oxime is then reduced to the corresponding amine using sodium borohydride. The resulting amine is then reacted with 4-chloromethyl oxane-4-carboxylic acid to form the final product, 4-[(Pyridine-4-carbonylamino)methyl]oxane-4-carboxylic acid.

Scientific Research Applications

4-[(Pyridine-4-carbonylamino)methyl]oxane-4-carboxylic acid has been widely studied for its potential applications in the field of biomedical research. One of the most promising areas of research involves the use of this compound as a selective inhibitor of certain enzymes. For example, 4-[(Pyridine-4-carbonylamino)methyl]oxane-4-carboxylic acid has been shown to selectively inhibit the enzyme dipeptidyl peptidase-4 (DPP-4), which is involved in the regulation of glucose metabolism. This makes it a potential candidate for the development of new drugs for the treatment of type 2 diabetes.